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Compound of Interest

Compound Name: Stearyltrimethylammonium

Cat. No.: B1193908 Get Quote

Stearyltrimethylammonium Chloride: A
Technical Safety and Handling Guide
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions

for Stearyltrimethylammonium chloride (STAC). The information is compiled from various

safety data sheets and standardized experimental guidelines to ensure a high level of technical

detail and accuracy for professionals in research and development.

Chemical and Physical Properties
Stearyltrimethylammonium chloride is a quaternary ammonium salt widely used as a cationic

surfactant.[1] Its properties make it suitable for applications such as an antistatic agent,

emulsifier, and disinfectant.[2][3]
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Property Value Reference

Synonyms

Octadecyltrimethylammonium

chloride,

Trimethylstearylammonium

chloride

[4]

CAS Number 112-03-8 [1]

Molecular Formula C21H46ClN [5]

Appearance
White to off-white powder or

waxy solid
[1][2][4]

Melting Point 104 °C (range: 95-104 °C) [4]

Boiling Point 249 °C [4][6]

Water Solubility 49 mg/L at 25 °C [4]

log Pow (Octanol/Water

Partition Coefficient)
3.61 at 25 °C [4]

Vapor Pressure < 0 Pa at 20 °C [4]

Density 0.91 g/cm³ at 20 °C [4]

Hazard Identification and Classification
STAC is classified as a hazardous substance under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).
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Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed

Acute Toxicity (Dermal) Category 3
H311: Toxic in contact with

skin

Skin Corrosion/Irritation Sub-category 1C
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

Hazardous to the Aquatic

Environment (Acute)
Category 1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment (Chronic)
Category 1

H410: Very toxic to aquatic life

with long lasting effects

Source:[4][7][8]

Signal Word: Danger[4][7]

Hazard Pictograms:

Corrosion

Skull and Crossbones

Health Hazard

Environment

Toxicological Data
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Endpoint Species Route Value Reference

LD50 Rat (female) Oral 702.5 mg/kg bw [9]

LD50 Rabbit (male) Dermal 1300 mg/kg bw [9]

LC50 (96 h)
Danio rerio

(Zebra fish)
- 0.064 mg/L [9]

EC50 (48 h) Daphnia magna - 0.037 mg/L [9]

EC50 (96 h)

Pseudokirchnerie

lla subcapitata

(Green algae)

- 0.11 mg/L [9]

Handling and Storage Precautions
Proper handling and storage are crucial to minimize the risks associated with STAC.

Personal Protective Equipment (PPE)
The following diagram outlines the recommended personal protective equipment when

handling Stearyltrimethylammonium chloride.

Personal Protective Equipment (PPE) for STAC Handling

Handling Stearyltrimethylammonium Chloride

Ensure Adequate Ventilation
(e.g., Fume Hood)

Primary Control

Eye/Face Protection
(Tightly fitting safety goggles, EN 166)

Skin Protection
(Impervious clothing, chemical resistant gloves e.g., EN 374)

Respiratory Protection
(Full-face respirator if exposure limits are exceeded)

If necessary
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Caption: Recommended Personal Protective Equipment for handling STAC.

Safe Handling Practices
Avoid contact with skin and eyes.[4][10]

Avoid formation of dust and aerosols.[4]

Do not breathe dust, fume, gas, mist, vapors, or spray.[4][10]

Wash hands thoroughly after handling.[4][7]

Do not eat, drink, or smoke when using this product.[4]

Use in a well-ventilated area.[4][10]

Avoid release to the environment.[4][7]

Storage Conditions
Store in a cool, dry, and well-ventilated place.[2][4]

Keep container tightly closed.[7]

Store locked up.[4][7]

Store away from incompatible materials and foodstuff containers.[4]

Emergency Procedures
The following flowchart details the appropriate first-aid measures in case of exposure to

Stearyltrimethylammonium chloride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.biotecnologiebt.it/study/oecd-tg-202-daphnia-sp-acute-immobilization-test/
https://shop.fera.co.uk/chemical-regulation/guidelines/test-oecd-201
https://www.biotecnologiebt.it/study/oecd-tg-202-daphnia-sp-acute-immobilization-test/
https://www.biotecnologiebt.it/study/oecd-tg-202-daphnia-sp-acute-immobilization-test/
https://shop.fera.co.uk/chemical-regulation/guidelines/test-oecd-201
https://www.biotecnologiebt.it/study/oecd-tg-202-daphnia-sp-acute-immobilization-test/
https://www.aropha.com/biodegradable-testing-labs/oecd-202/
https://www.biotecnologiebt.it/study/oecd-tg-202-daphnia-sp-acute-immobilization-test/
https://www.biotecnologiebt.it/study/oecd-tg-202-daphnia-sp-acute-immobilization-test/
https://shop.fera.co.uk/chemical-regulation/guidelines/test-oecd-201
https://www.biotecnologiebt.it/study/oecd-tg-202-daphnia-sp-acute-immobilization-test/
https://www.aropha.com/biodegradable-testing-labs/oecd-202/
https://www.situbiosciences.com/product/oecd-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test/
https://www.biotecnologiebt.it/study/oecd-tg-202-daphnia-sp-acute-immobilization-test/
https://www.aropha.com/biodegradable-testing-labs/oecd-202/
https://www.biotecnologiebt.it/study/oecd-tg-202-daphnia-sp-acute-immobilization-test/
https://www.aropha.com/biodegradable-testing-labs/oecd-202/
https://www.biotecnologiebt.it/study/oecd-tg-202-daphnia-sp-acute-immobilization-test/
https://www.benchchem.com/product/b1193908?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First-Aid Measures for STAC Exposure

Exposure Occurs

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air

Take off contaminated clothing immediately

Rinse cautiously with water for several minutes

Rinse mouth with water

Get immediate medical attention

Do NOT induce vomiting

Click to download full resolution via product page

Caption: First-aid procedures for STAC exposure.

In case of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[4] Avoid

dust formation and remove all sources of ignition.[4] Collect the spillage and dispose of it in a

suitable, closed container.[4]

For firefighting, use dry chemical, carbon dioxide, or alcohol-resistant foam.[4] Wear a self-

contained breathing apparatus if necessary.[4]

Experimental Protocols for Ecotoxicity Testing
The following are summaries of the standardized OECD guidelines for the ecotoxicity tests

cited in Section 3.
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OECD Test Guideline 203: Fish, Acute Toxicity Test
This test determines the concentration of a substance that is lethal to 50% of a test fish

population (LC50) over a 96-hour period.[6][11][12][13]

Test Organism: A suitable fish species, such as Danio rerio (Zebra fish), is selected.[6][8]

Test Conditions:

The fish are exposed to at least five concentrations of the test substance in a geometric

series.[12][13]

A control group is maintained in water without the test substance.[6]

The test is conducted for 96 hours under controlled temperature and lighting conditions.[6]

The test can be static (no renewal of the test solution) or semi-static (the test solution is

renewed at regular intervals).[6]

Observations: Mortalities are recorded at 24, 48, 72, and 96 hours.[6][12]

Endpoint: The LC50 value at 96 hours is calculated using appropriate statistical methods.[13]

OECD Test Guideline 202: Daphnia sp., Acute
Immobilisation Test
This test assesses the acute toxicity of a substance to Daphnia species by determining the

concentration that immobilizes 50% of the organisms (EC50) within 48 hours.[3][4][5][7][14]

Test Organism: Young daphnids (e.g., Daphnia magna), less than 24 hours old, are used.[4]

[5]

Test Conditions:

The daphnids are exposed to a range of concentrations of the test substance for 48 hours.

[3][4]

A control group is maintained in the same conditions without the test substance.[7]
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The test is performed under controlled temperature and light cycles.[4]

Observations: Immobilization (the inability to swim within 15 seconds after gentle agitation) is

observed at 24 and 48 hours.[5][7]

Endpoint: The EC50 value at 48 hours is determined.[3][4]

OECD Test Guideline 201: Freshwater Alga and
Cyanobacteria, Growth Inhibition Test
This guideline evaluates the effect of a substance on the growth of freshwater microalgae or

cyanobacteria.[2][10][15][16][17]

Test Organism: Exponentially growing cultures of a selected algal species (e.g.,

Pseudokirchneriella subcapitata) are used.[2][15]

Test Conditions:

The algal cultures are exposed to at least five concentrations of the test substance in a

nutrient-rich medium.[2][16]

The test is typically run for 72 hours under continuous illumination and constant

temperature.[2][15]

Observations: Algal growth is measured at least every 24 hours by determining cell

concentration or another measure of biomass.[10]

Endpoint: The EC50 value, the concentration that causes a 50% reduction in growth rate or

yield compared to the control, is calculated.[10]

The following diagram illustrates the general workflow for these ecotoxicity tests.
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General Ecotoxicity Testing Workflow

Start: Select Test Guideline
(e.g., OECD 201, 202, 203)

Range-Finding Test
(Determine appropriate concentration range)

Definitive Test
(Expose organisms to at least 5 concentrations and a control)

Data Collection
(Record observations at specified intervals)

Statistical Analysis
(Calculate LC50/EC50)

Final Report

Click to download full resolution via product page

Caption: General workflow for ecotoxicity testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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